7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

PPO inhibitor herbicide discovery enzyme inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H8FNO2
Molecular Weight 181.16 g/mol
CAS No. 103362-08-9
Cat. No. B13225172
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS103362-08-9
Molecular FormulaC9H8FNO2
Molecular Weight181.16 g/mol
Structural Identifiers
SMILESCC1C(=O)NC2=C(O1)C=C(C=C2)F
InChIInChI=1S/C9H8FNO2/c1-5-9(12)11-7-3-2-6(10)4-8(7)13-5/h2-5H,1H3,(H,11,12)
InChIKeyOVLYPEDRBXIAGN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one: PPO Inhibitor Core


7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS 103362-08-9) is a fluorinated heterocyclic compound of the 1,4-benzoxazin-3-one class, bearing a characteristic 7-fluoro substitution on the aromatic ring and a 2-methyl group on the oxazine ring [1]. This scaffold has emerged as a critical synthetic intermediate enabling two distinct structural series of protoporphyrinogen IX oxidase (PPO) inhibitors with potency surpassing commercial herbicides such as flumioxazin and trifludimoxazin [2]. Unlike natural benzoxazinones (e.g., DIBOA, DIMBOA) that lack intrinsic antimicrobial or herbicidal potency, synthetic 7-fluoro-2-methyl derivatives consistently deliver low-nanomolar enzyme inhibition and broad-spectrum weed control [3].

Role Core scaffold for PPO inhibitor synthesis
Differentiator 7-Fluoro-2-methyl substitution supports target engagement
Output Access to two validated inhibitor series

Why Non-Fluorinated Analogs Fall Short


Benzoxazinone-based PPO inhibitors derive their activity from precise electronic and steric complementarity with the enzyme's active site. Natural benzoxazinones such as DIBOA and DIMBOA lack herbicidal potency entirely [1]. The specific 7-fluoro-2-methyl substitution pattern is not arbitrary: fluorine at position 7 dramatically enhances PPO binding affinity through favorable hydrophobic and electronic interactions, as demonstrated by MIA-QSAR modeling where fluorine substituents were pivotal for biological activity [2]. Replacement of fluorine with chlorine at position 7 or omission of the 2-methyl group alters the scaffold's lipophilicity, metabolic stability, and binding geometry, leading to significant or complete loss of the exceptional potency (Ki 2.5 nM) and selectivity (3200-fold) observed in downstream hybrid molecules [3][4]. Generic substitution therefore risks forfeiting the precisely tuned properties that make this core uniquely productive.

Non-fluorinated benzoxazinones (e.g., DIBOA, DIMBOA) lack herbicidal potency and may not support PPO inhibition studies.

7-Chloro or unsubstituted analogs alter lipophilicity and binding geometry, potentially reducing downstream inhibitor potency.

Omission of the 2-methyl group affects conformational fit; reported MIA-QSAR links substitution pattern to activity.

Quantitative Differentiation Evidence


PPO Inhibition Potency Advantage

When the target compound serves as the core scaffold for thieno[2,3-d]pyrimidine-2,4-dione hybrids, the resulting compound 6g (1-methyl-3-(2,2,7-trifluoro-3-oxo-4-(prop-2-yn-1-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione) achieves a Ki of 2.5 nM against Nicotiana tabacum PPO (NtPPO). This represents 18-fold higher potency than the commercial benzoxazinone-based herbicide flumioxazin (Ki = 46 nM) and 12-fold higher than trifludimoxazin (Ki = 31 nM) [1]. The 7-fluoro-2-methyl substitution pattern is integral to this potency enhancement, as the fluorine atom participates in critical hydrophobic pocket interactions revealed by molecular dynamics simulations [1].

PPO Inhibition Potency
Head-to-head
Ki = 2.5 nM (compound 6g) vs. flumioxazin 46 nM, trifludimoxazin 31 nM
Reported to support high-potency PPO inhibitor development
NtPPO assay context; 18-fold over flumioxazin
PPO inhibitor herbicide discovery enzyme inhibition

Plant-vs-Human PPO Selectivity

Compound 7af (ethyl 4-(7-fluoro-6-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-dihydropyrimidin-1(2H)-yl)-3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)butanoate), built on the target compound core, exhibits a Ki of 14 nM against NtPPO versus 44.8 μM against human PPO (hPPO), yielding a selectivity factor of 3200—the highest reported for any PPO inhibitor [1]. In contrast, most commercial PPO herbicides (e.g., flumioxazin, trifludimoxazin) show substantially lower selectivity margins, raising human safety concerns. The 7-fluoro-2-methyl scaffold is explicitly identified as a key structural determinant of this selectivity through molecular simulation [1].

Plant-vs-Human Selectivity
Reported
Selectivity factor 3200 (NtPPO Ki 14 nM vs. hPPO Ki 44.8 μM) for compound 7af
Reported plant-vs-human selectivity context
Cross-study comparison; hPPO context differs
selective herbicide toxicology safety PPO inhibitor

Lower Lipophilicity vs. Flumioxazin

The target compound exhibits a measured octanol-water partition coefficient (LogP) of 1.4 [1], substantially lower than the commercial PPO herbicide flumioxazin (LogP = 2.55) [2]. This 1.15 log-unit difference corresponds to an approximately 14-fold lower lipophilicity, indicating reduced bioaccumulation potential, improved water compatibility for formulation development, and distinct soil mobility characteristics. The 7-fluoro substitution, while enhancing target binding, does not inflate lipophilicity to the extent seen in larger polycyclic commercial herbicides, offering a more favorable starting point for environmental profile optimization [3].

Lipophilicity vs. Flumioxazin
Class-level
LogP 1.4 vs. flumioxazin 2.55 (Δ = 1.15)
Reported lower lipophilicity may support environmental fate profiling
Predicted/calculated values; class-level comparison
lipophilicity formulation science environmental fate

Synthetic Versatility Across Chemical Series

The target compound serves as the foundational building block for at least two independently validated PPO inhibitor series: (i) thieno[2,3-d]pyrimidine-2,4-dione–benzoxazinone hybrids, exemplified by compound 6g (Ki = 2.5 nM) [1]; and (ii) pyrimidinedione–benzoxazinone hybrids, exemplified by compound 7af (Ki = 14 nM, selectivity factor 3200) [2]. In both series, the 7-fluoro-2-methyl substitution pattern is preserved and is explicitly identified as essential for activity. No other benzoxazinone substitution pattern has demonstrated comparable versatility across multiple high-potency PPO inhibitor series, establishing this scaffold as a uniquely productive starting point for iterative optimization [3].

Synthetic Versatility
Data to verify
Two validated inhibitor series (thienopyrimidinedione and pyrimidinedione hybrids) from same core
Supports exploration of multiple inhibitor series from single scaffold
Cross-series utility based on published synthetic programs
synthetic intermediate scaffold versatility medicinal chemistry

Higher Thermal Stability vs. Non-Fluorinated Analog

The target compound exhibits a melting point of 151.3 °C [1], notably higher than the non-fluorinated 2-methyl-2H-1,4-benzoxazin-3(4H)-one analog (CAS 21744-83-2), which melts at 143–144 °C [2]. This 7–8 °C elevation, attributable to the 7-fluoro substitution, indicates enhanced crystal lattice stability and potentially improved solid-form handling characteristics during synthesis, storage, and formulation processes. While the difference is modest, it reflects the broader impact of fluorine substitution on physicochemical properties relevant to manufacturing scale-up [3].

Thermal Stability
Data to verify
Mp 151.3 °C vs. non-fluorinated analog 143–144 °C (Δ ≈ +8 °C)
Reported higher melting point may facilitate solid-form handling
Experimental database values; process relevance context
thermal stability solid-state properties formulation

High-Impact Application Scenarios


Selective Herbicide Lead Optimization

Agrochemical R&D teams developing novel PPO-inhibiting herbicides should prioritize this scaffold as a core intermediate. The unprecedented 3200-fold plant-vs-human selectivity demonstrated by compound 7af provides a template for designing herbicides with superior safety profiles, directly addressing tightening EU and EPA regulatory requirements for reduced mammalian toxicity [1]. The 18-fold potency advantage over flumioxazin (Ki 2.5 nM vs. 46 nM) further establishes a clear path to lower application rates and reduced environmental load [2].

Patentable Chemical Space Diversification

Medicinal chemistry and patent strategy groups can leverage the proven cross-series versatility of this scaffold to build robust intellectual property portfolios. The core has already yielded high-potency inhibitors in two structurally distinct series—thienopyrimidinediones and pyrimidinediones—demonstrating that iterative optimization from this single intermediate can generate multiple patentable composition-of-matter families [1][2]. This reduces procurement complexity and accelerates lead generation timelines.

Kilogram-Scale Process Development

Process chemistry teams pursuing scalable herbicide manufacture will benefit from the scaffold's favorable physicochemical properties for solid-form handling. The melting point of 151.3 °C, elevated relative to non-fluorinated analogs, supports stable storage and consistent quality in multi-kilogram campaigns [3]. The lower LogP (1.4 vs. 2.55 for flumioxazin) also simplifies aqueous workup and purification steps, reducing solvent consumption and process mass intensity [4][5].

Environmental Fate and Ecotoxicology Profiling

Environmental safety assessment teams can use the scaffold's distinct physicochemical profile (LogP 1.4) as a starting point for designing derivatives with reduced bioaccumulation potential compared to commercial PPO herbicides (LogP >2.5) [4][5]. The established role of fluorine in both enhancing target binding and modulating lipophilicity, as validated by MIA-QSAR modeling, provides a rational framework for balancing potency and environmental persistence in candidate selection [6].

Application
Selection Property
Validation Focus
Selective herbicide research
Plant-vs-human PPO selectivity context
Endpoint selectivity assays across species PPO
Chemical space diversification
Scaffold versatility across inhibitor series
Multi-series structure-activity relationship studies
Process development support
Thermal and lipophilicity profile
Solid-form handling and purification assessment
Environmental fate profiling
Lipophilicity and bioaccumulation potential
Environmental fate model studies
Quote Request

Request a Quote for 7-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.